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Compound of Interest

Compound Name: 1,1,1-Tribromoacetone

Cat. No.: B11932703 Get Quote

Note on Safety: The synthesis of 1,1,1-tribromoacetone involves hazardous materials and

should only be conducted by trained professionals in a controlled laboratory setting with

appropriate personal protective equipment (PPE) and engineering controls. 1,1,1-
Tribromoacetone is a lachrymator and is toxic. Due to the hazardous nature of this compound,

this document will not provide a detailed, step-by-step synthesis protocol. Instead, it will provide

an overview of the general chemical principles involved, specifically the haloform reaction, for

academic and research purposes.

Introduction
1,1,1-Tribromoacetone is a halogenated ketone that can be synthesized from acetone through

the haloform reaction. The haloform reaction is a well-established organic reaction that involves

the exhaustive halogenation of a methyl ketone in the presence of a base to produce a

haloform (CHX₃, where X is a halogen) and a carboxylate salt.[1][2] This reaction is historically

significant and was used for the industrial production of chloroform, bromoform, and iodoform.

[3]

The Haloform Reaction: General Mechanism
The synthesis of 1,1,1-tribromoacetone from acetone is a specific example of the bromoform

reaction. The overall transformation involves reacting acetone with bromine (Br₂) in the

presence of a base, such as sodium hydroxide (NaOH). The reaction proceeds through several

key steps:
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Enolate Formation: A hydroxide ion (from the base) removes an alpha-hydrogen from the

acetone molecule. This creates an enolate ion.[3]

Halogenation: The enolate ion, acting as a nucleophile, attacks a molecule of bromine. This

step results in the formation of a monobromoacetone and a bromide ion.[1][3]

Repeated Halogenation: The process of deprotonation and halogenation is repeated two

more times.[1][3] The presence of the electron-withdrawing bromine atom on the alpha-

carbon makes the remaining alpha-hydrogens even more acidic, facilitating their removal.

This leads to the formation of a tri-halogenated ketone, in this case, 1,1,1-tribromoacetone.

[4]

Nucleophilic Attack by Hydroxide: A hydroxide ion attacks the electrophilic carbonyl carbon of

the 1,1,1-tribromoacetone. This forms a tetrahedral intermediate.[3]

Cleavage: The intermediate collapses, reforming the carbonyl group and expelling the

tribromomethyl anion (⁻CBr₃) as a leaving group.[2] This step is favorable because the three

electron-withdrawing bromine atoms stabilize the negative charge on the leaving group.[2]

The other product is acetic acid.

Proton Transfer: The tribromomethyl anion is a strong base and abstracts a proton from the

newly formed acetic acid (or the solvent) to yield bromoform (CHBr₃) and an acetate ion.[2]

[3]

It is important to note that for the synthesis of 1,1,1-tribromoacetone as the primary product,

the reaction conditions would need to be carefully controlled to favor the formation of the tri-

halogenated ketone and potentially isolate it before the final cleavage step that forms

bromoform.

Visualizing the General Haloform Reaction
Mechanism
The following diagram illustrates the general steps of the haloform reaction when a methyl

ketone is treated with a halogen and a base.
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General mechanism of the haloform reaction.

Summary of Reactants and Products
The table below summarizes the key components in the haloform reaction for the synthesis of

bromoform and acetate from acetone. The synthesis of 1,1,1-tribromoacetone would involve

isolating an intermediate of this overall process.

Role Compound Chemical Formula

Starting Material Acetone CH₃COCH₃

Reagent Bromine Br₂

Reagent/Catalyst Sodium Hydroxide NaOH

Intermediate 1,1,1-Tribromoacetone C₃H₃Br₃O

Final Product Bromoform CHBr₃

Final Product Sodium Acetate CH₃COONa

Disclaimer: This information is for educational purposes only. The synthesis of chemical

compounds should only be performed by qualified individuals in appropriate facilities. Always

consult the relevant Safety Data Sheets (SDS) before handling any chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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